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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305 Get Quote

Propyl isovalerate, a significant compound in flavor and fragrance industries, possesses a

unique chemical profile. This guide provides an in-depth look at its nomenclature and key

identifiers.

The standard International Union of Pure and Applied Chemistry (IUPAC) name for propyl
isovalerate is propyl 3-methylbutanoate.[1][2][3][4][5] This systematic name accurately

describes its molecular structure as the propyl ester of 3-methylbutanoic acid. It is also

commonly referred to by other synonyms such as propyl isopentanoate, propyl 3-

methylbutyrate, and isovaleric acid, propyl ester.[1][3][4]

Key Identification Numbers
For precise identification in research, manufacturing, and regulatory contexts, a set of unique

numerical identifiers is assigned to propyl isovalerate. The most critical of these is the

Chemical Abstracts Service (CAS) number.

Identifier Value

CAS Number 557-00-6[1][6][7][8]

EC Number 209-148-2[1][6]

FEMA Number 2960[1][7][8]
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These identifiers ensure unambiguous recognition of the compound in databases, publications,

and safety data sheets, facilitating clear communication and information exchange among

scientists and professionals in the field.

Logical Relationship of Nomenclature
The relationship between the common name, its synonyms, and the systematic IUPAC name is

based on the underlying chemical structure. The DOT script below illustrates this hierarchical

and synonymous relationship.

Propyl Isovalerate Nomenclature

Propyl Isovalerate

Propyl 3-methylbutanoate

IUPAC Name

Synonyms

also known as

Propyl isopentanoate Propyl 3-methylbutyrate Isovaleric acid, propyl ester

Click to download full resolution via product page

Nomenclature hierarchy for Propyl Isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1210305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210305?utm_src=pdf-body
https://www.benchchem.com/product/b1210305?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isovalerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. alfa-chemistry.com [alfa-chemistry.com]

3. Temporary title [webprod.hc-sc.gc.ca]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. GSRS [precision.fda.gov]

6. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]

7. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]

8. propyl isovalerate [flavscents.com]

To cite this document: BenchChem. [Propyl Isovalerate: Chemical Identity and Properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210305#propyl-isovalerate-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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